Cas no 7469-23-0 (Threonine, N-benzoyl-(6CI,7CI,9CI))

• Product name: Threonine, N-benzoyl-(6CI,7CI,9CI)
• CAS No: 7469-23-0
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 568217
• PubChem ID: 736177

Threonine, N-benzoyl-(6CI,7CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Threonine, N-benzoyl-(6CI,7CI,9CI)
• N-BENZOYL-DL-THREONINE
• Benzoyl-DL-threonin
• Bz-DL-Thr-OH
• N-Benzoyl-DL-threonine,tech.
• N-Benzoyl-L-threonine, 99%
• N-Benzoyl-L-threonine
• HY-W142105
• N-Benzoylthreonine
• trans-2-Benzamido-3-hydroxybutanoic acid
• 7469-23-0
• MFCD00198197
• (2S,3R)-3-HYDROXY-2-(PHENYLFORMAMIDO)BUTANOIC ACID
• DTXSID701316104
• AKOS025295045
• (2S,3R)-2-benzamido-3-hydroxybutanoic acid
• CS-0201889
• BenZoyl-DL-Thr-OH (BZ-L-Thr-OH)
• J-016861
• SCHEMBL1285967
• 27696-01-1
• AS-17694
• IOQIWWTVXOPYQR-APPZFPTMSA-N

• Inchi： InChI=1S/C11H13NO4/c1-7(13)9(11(15)16)12-10(14)8-5-3-2-4-6-8/h2-7,9,13H,1H3,(H,12,14)(H,15,16)/t7-,9+/m1/s1
• InChI Key： IOQIWWTVXOPYQR-APPZFPTMSA-N
• SMILES： C[C@H]([C@@H](C(=O)O)NC(=O)c1ccccc1)O

Computed Properties

• Exact Mass: 223.08400
• Monoisotopic Mass: 223.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 86.6A^2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 515.7±45.0 °C at 760 mmHg
• Flash Point: 265.7±28.7 °C
• Refractive Index: 1.573
• PSA: 86.63000
• LogP: 0.64130
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Threonine, N-benzoyl-(6CI,7CI,9CI) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides